Cas no 99481-41-1 (5,9-Dihydroxy-3,3-dimethylpyrano[3,2-a]xanthen-12(3H)-one)

5,9-Dihydroxy-3,3-dimethylpyrano[3,2-a]xanthen-12(3H)-one is a structurally unique xanthene derivative characterized by its fused pyrano-xanthenone framework. This compound exhibits notable stability due to the presence of the dimethyl-substituted pyran ring, which enhances its resistance to oxidative degradation. The dihydroxy functional groups at positions 5 and 9 contribute to its potential reactivity, making it a versatile intermediate for synthetic applications in organic and medicinal chemistry. Its rigid polycyclic structure may also confer interesting photophysical properties, suitable for studies in fluorescence or dye chemistry. The compound's defined molecular architecture offers opportunities for further functionalization, supporting its utility in targeted research and development.

5,9-Dihydroxy-3,3-dimethylpyrano[3,2-a]xanthen-12(3H)-one structure

99481-41-1 structure

Product Name:5,9-Dihydroxy-3,3-dimethylpyrano[3,2-a]xanthen-12(3H)-one

CAS No:99481-41-1

MF:C₁₈H₁₄O₅

MW:310.300765514374

CID:1993615

PubChem ID:14757909

Update Time:2025-05-27

5,9-Dihydroxy-3,3-dimethylpyrano[3,2-a]xanthen-12(3H)-one Chemical and Physical Properties

Names and Identifiers

- 5,9-Dihydroxy-3,3-dimethylpyrano[3,2-a]xanthen-12(3H)-one
- Hyperxanthone
- AKOS040763028
- 99481-41-1
- 5,9-dihydroxy-3,3-dimethylpyrano(3,2-a)xanthen-12-one
- 5,9-dihydroxy-3,3-dimethylpyrano[3,2-a]xanthen-12-one
- Inchi： 1S/C18H14O5/c1-18(2)6-5-11-15-14(8-12(20)17(11)23-18)22-13-7-9(19)3-4-10(13)16(15)21/h3-8,19-20H,1-2H3
- InChI Key： GQAYMLKLFVVQQH-UHFFFAOYSA-N
- SMILES： O1C2C(=CC3=C(C(C4C=CC(=CC=4O3)O)=O)C=2C=CC1(C)C)O

Computed Properties

Exact Mass: 310.08412354g/mol
Monoisotopic Mass: 310.08412354g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 0
Complexity: 528
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 76Å²

5,9-Dihydroxy-3,3-dimethylpyrano[3,2-a]xanthen-12(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
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TargetMol Chemicals	TN5910-1 mL * 10 mM (in DMSO)	Hyperxanthone	99481-41-1	98%	1 mL * 10 mM (in DMSO)	￥ 4140	2023-09-15
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